![molecular formula C18H21N5O5 B2431669 2-(2,3-Dihydroxypropyl)-6-(4-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione CAS No. 382620-97-5](/img/structure/B2431669.png)
2-(2,3-Dihydroxypropyl)-6-(4-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of imidazole, which is a heterocyclic organic compound. Imidazoles are key components to functional molecules that are used in a variety of everyday applications .
Synthesis Analysis
Imidazoles can be synthesized through a variety of methods. Recent advances in the synthesis of imidazoles highlight the regiocontrolled synthesis of substituted imidazoles . A one-pot synthesis of tetra-substituted imidazole is reported by the reaction of benzil, 5-bromosalicylaldehyde, ammonium acetate, and anisidine .Molecular Structure Analysis
The structure of imidazoles and their derivatives can be confirmed using various spectroscopic and analytical techniques .Chemical Reactions Analysis
Imidazoles are involved in a variety of chemical reactions due to their unique structure and properties .Physical and Chemical Properties Analysis
Imidazoles have relatively high conductivity at room temperature and good electrochemical stability .Scientific Research Applications
Synthesis Methods
Research has explored synthetic methodologies for compounds with similar structural features, emphasizing the importance of efficient and versatile synthetic routes. For instance, the synthesis of glycolurils and their analogues, which share a resemblance in structural complexity with the target compound, has been a subject of interest due to their applications in pharmacology, explosives, and supramolecular chemistry. These compounds are synthesized through various approaches, including reactions of ureas with α-dicarbonyl compounds or with dihydroxyimidazolidin-2-ones, showcasing the versatility of synthetic strategies for complex molecules (Kravchenko, Baranov, & Gazieva, 2018).
Potential Pharmaceutical Applications
The structural framework of the compound suggests potential for pharmacological exploration. Similar compounds, such as imidazole and its derivatives, have been studied extensively for their medicinal properties. For example, imidazopyridine thiazolidine-2,4-diones, a class of compounds with structural similarities, were designed and synthesized for their hypoglycemic activity, indicating the potential of these molecular frameworks in drug development (Oguchi et al., 2000).
Material Science Applications
Compounds with the imidazole moiety have also found applications in material science, particularly in the design of new materials with specific functionalities. An example is the synthesis and characterization of imidazole-based bisphenols, which have shown promise as versatile hosts for anions, indicating the potential of such compounds in creating novel materials with specific binding properties (Nath & Baruah, 2012).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
2-(2,3-dihydroxypropyl)-6-(4-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N5O5/c1-20-15-14(16(26)23(18(20)27)9-12(25)10-24)22-8-7-21(17(22)19-15)11-3-5-13(28-2)6-4-11/h3-6,12,24-25H,7-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAXLVFMKRPOBCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)N(C1=O)CC(CO)O)N3CCN(C3=N2)C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N5O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.